Ethyl 2-amino-4-(o-nitrophenyl)butyrate
Description
Ethyl 2-amino-4-(o-nitrophenyl)butyrate is a synthetic organic compound characterized by a butyrate backbone substituted with an amino group at position 2 and an ortho-nitrophenyl group at position 4. The amino group may facilitate interactions with biological targets, while the nitro group could influence electronic properties and binding affinity .
Properties
Molecular Formula |
C12H16N2O4 |
|---|---|
Molecular Weight |
252.27 g/mol |
IUPAC Name |
ethyl 2-amino-4-(2-nitrophenyl)butanoate |
InChI |
InChI=1S/C12H16N2O4/c1-2-18-12(15)10(13)8-7-9-5-3-4-6-11(9)14(16)17/h3-6,10H,2,7-8,13H2,1H3 |
InChI Key |
GWBJXBUPIPXINZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(CCC1=CC=CC=C1[N+](=O)[O-])N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Antifungal Activity and Key Properties of Comparable Compounds
| Compound | Substituent | Activity vs. A. fumigatus | Activity vs. C. albicans | Solubility in Water |
|---|---|---|---|---|
| Ethyl 2-amino-4-(p-chlorophenyl)naphthopyran-3-carboxylate (3e) | p-chloro | Good | Good | Low |
| This compound | o-nitro | Hypothetical: Moderate | Hypothetical: Moderate | Moderate* |
| Ethyl Butyrate | None | Inactive | Inactive | Slight |
*Predicted based on amino group’s hydrophilic contribution counteracting nitro group’s hydrophobicity.
Physicochemical Properties vs. Simpler Esters
Compared to ethyl butyrate (CAS 105-54-4), a simple ester used in food flavoring, the target compound demonstrates distinct properties:
- Solubility: Ethyl butyrate is slightly soluble in water but miscible in organic solvents . The amino group in this compound likely increases water solubility via protonation, though the nitro group may limit this effect.
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